molecular formula C16H25NaO3S B1143502 LAS-C10 CAS No. 1322-98-1

LAS-C10

Cat. No. B1143502
CAS RN: 1322-98-1
M. Wt: 320.42
InChI Key:
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Description

LAS-C10, also known as Linear Alkylbenzene Sulfonate, is a member of the family of organic compounds with the formula C6H5CnH2n+1 . It is an anionic surfactant characterized by a hydrophilic sulfonate head-group and a hydrophobic alkylbenzene tail-group . It is widely used due to its relatively low cost, good performance, and biodegradable environmental friendliness .


Synthesis Analysis

Linear alkylbenzenes are mainly produced as intermediates in the production of surfactants, for use in detergents . They are prepared commercially by sulfonating linear alkylbenzene (LAB) . The resulting linear mono-olefins react with benzene in the presence of a catalyst to produce the LABs .


Molecular Structure Analysis

The molecular formula of LAS-C10 is C16H25NaO3S . It is a sodium salt of benzenesulfonic acid with a decyl chain . The LAS molecule contains an aromatic ring sulfonated at the para position and attached to a linear alkyl chain at any position except the terminal carbons .


Chemical Reactions Analysis

The production of LAS involves the dehydrogenation of n-paraffins to olefins, and subsequent reaction with benzene using hydrogen fluoride as a catalyst . The purified dodecylbenzenes (and related derivatives) are then sulfonated with sulfur trioxide to give the sulfonic acid .


Physical And Chemical Properties Analysis

LAS-C10 is a solid at ambient temperatures with a melting point of 198.5°C . The boiling point for LAS could not be determined experimentally due to decomposition beginning at 444°C . LAS has a low vapor pressure (calculated as 3-5 x 10-13 Pa) and is water soluble, with a critical micelle concentration (CMC) value of 0.1 .

Safety And Hazards

LAS-C10 is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is moderately toxic by ingestion and a severe eye irritant . Immediate medical attention is required in case of exposure .

Future Directions

There is ongoing research into the environmental risks associated with LAS-C10. One study presents the occurrence of LAS-C10 in full-scale composting processes and discusses the potential environmental risks . The concentrations measured represented a medium-low risk for most compounds .

properties

CAS RN

1322-98-1

Product Name

LAS-C10

Molecular Formula

C16H25NaO3S

Molecular Weight

320.42

Origin of Product

United States

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